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Compound of Interest

Compound Name: Metabolex-36

Cat. No.: B608977 Get Quote

Essential Safety and Handling Guide for
Metabolex-36
Disclaimer: No specific Safety Data Sheet (SDS) for Metabolex-36, also known by its chemical

name (3-(3,5-difluoro-4-((3-methyl-1-phenyl-1H-pyrazol-5-yl)methoxy)phenyl)-2-

methylpropanoic acid), is publicly available. The following guidance is based on general

laboratory safety protocols for handling potent, small-molecule research compounds and

information regarding GPR120 agonists. Researchers must conduct a thorough risk

assessment before handling this compound and consult with their institution's Environmental

Health and Safety (EHS) department.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Metabolex-36. It includes recommendations for

personal protective equipment, handling and storage procedures, disposal guidelines, and a

general experimental protocol.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure risk when handling Metabolex-
36. The following table summarizes the recommended PPE for various laboratory procedures.
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Procedure
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Powder Form)

- Full-face respirator with appropriate particulate

filters- Chemical-resistant gloves (e.g., nitrile),

double-gloved- Disposable, full-body protective

suit- Safety glasses or goggles- Chemical-

resistant boot covers

Solution Preparation and Handling

- Laboratory coat- Chemical-resistant gloves

(e.g., nitrile)- Safety glasses or goggles- Work in

a certified chemical fume hood

In Vitro and In Vivo Experiments
- Laboratory coat- Chemical-resistant gloves

(e.g., nitrile)- Safety glasses or goggles

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Metabolex-36 and

ensuring a safe laboratory environment.

Handling:

Engineering Controls: All work with powdered Metabolex-36 should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

General Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in areas

where the compound is handled. Wash hands thoroughly after handling.

Spill Management: In case of a spill, evacuate the area and prevent others from entering.

Absorb the spill with an inert material (e.g., dry sand, vermiculite) and place it in a sealed

container for disposal.

Storage:

Store Metabolex-36 in a tightly sealed, light-resistant container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.
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Follow any specific storage temperature recommendations provided by the supplier.

Disposal Plan
Dispose of all Metabolex-36 waste in accordance with local, state, and federal regulations.

Solid Waste: Collect all solid waste, including contaminated PPE and weighing papers, in a

clearly labeled, sealed container for chemical waste.

Liquid Waste: Collect all liquid waste containing Metabolex-36 in a labeled, sealed, and

appropriate chemical waste container. Do not dispose of it down the drain.

Consult EHS: Contact your institution's Environmental Health and Safety department for

specific guidance on the disposal of this chemical waste stream.

Experimental Protocols
The following is a generalized protocol for preparing and using Metabolex-36 in a research

setting. Specific concentrations and vehicles will depend on the experimental design.

Solution Preparation:

Calculate the required amount of Metabolex-36 based on the desired final concentration and

volume.

Under a chemical fume hood, carefully weigh the required amount of powdered Metabolex-
36.

Add the appropriate solvent or vehicle (e.g., DMSO, ethanol) to the powder in a sterile

container.

Vortex or sonicate the solution until the compound is fully dissolved.

For in vivo studies, further dilute the stock solution in a suitable vehicle (e.g., saline, corn oil)

to the final desired concentration.

GPR120 Signaling Pathways
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Metabolex-36 is an agonist of the G protein-coupled receptor 120 (GPR120), also known as

free fatty acid receptor 4 (FFAR4). Activation of GPR120 triggers distinct signaling pathways

that mediate its anti-inflammatory and metabolic effects.

Extracellular Cell Membrane
Intracellular

Metabolex-36 GPR120
Binds

β-Arrestin-2
Recruits

TAB1

Inhibits
Interaction

TAK1
Activates

IKK
Activates p50/p65

(NF-κB)
Activates

Nucleus
Translocates Inflammatory

Gene Transcription
Promotes

Click to download full resolution via product page

Caption: GPR120 Anti-Inflammatory Signaling Pathway.
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Caption: GPR120 Metabolic Signaling Pathway.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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